Cas no 509147-84-6 (5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one)

• Product Name: 5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one
• CAS No: 509147-84-6
• MF: C₇H₃BrFNO₂
• MW: 232.00662446022
• MDL: MFCD16742811
• CID: 1570460
• PubChem ID: 21989947
• Update Time: 2025-05-22

5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 5-bromo-7-fluoro-
• 5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one
• 5-Bromo-7-fluoro-2(3h)-benzoxazolone
• SCHEMBL2150170
• 5-Bromo-7-fluoro-1,3-benzoxazol-2(3H)-one
• EN300-3216066
• Z979488000
• 5-bromo-7-fluoro-2,3-dihydro-1,3-benzoxazol-2-one
• FOJMRBYYEDHXSO-UHFFFAOYSA-N
• 509147-84-6
• AKOS011655130
• 5-Bromo-7-fluorobenzo[d]oxazol-2(3H)-one
• DB-206984

• MDL： MFCD16742811
• Inchi： 1S/C7H3BrFNO2/c8-3-1-4(9)6-5(2-3)10-7(11)12-6/h1-2H,(H,10,11)
• InChI Key： FOJMRBYYEDHXSO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)NC(=O)O2)F

Computed Properties

• Exact Mass: 230.93309
• Monoisotopic Mass: 230.93312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Additional information on 5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one

Research Brief on 5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one (CAS: 509147-84-6): Recent Advances and Applications

The compound 5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one (CAS: 509147-84-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic benzoxazolone derivative is characterized by the presence of bromo and fluoro substituents, which enhance its reactivity and biological activity. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the most notable advancements in the research of 5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one is its application in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), suggesting its potential as a dual-target therapeutic agent for conditions such as Parkinson's disease and chronic inflammation.

In addition to its therapeutic potential, 5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one has also been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters publication highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings underscore its promise as a scaffold for developing next-generation antimicrobial agents.

From a synthetic chemistry perspective, the compound's versatility has been further demonstrated in the development of novel fluorescent probes. Researchers have utilized its benzoxazolone core to create probes for detecting reactive oxygen species (ROS) in cellular environments. A 2024 study in Chemical Communications reported that such probes exhibit high selectivity and sensitivity, making them valuable tools for studying oxidative stress-related pathologies, including cancer and cardiovascular diseases.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one derivatives. Recent pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to yield improved derivatives with enhanced therapeutic profiles in the near future.

In conclusion, 5-bromo-7-fluoro-3H-1,3-benzoxazol-2-one (CAS: 509147-84-6) represents a versatile and pharmacologically relevant scaffold with applications spanning enzyme inhibition, antimicrobial therapy, and diagnostic imaging. Ongoing research continues to uncover its potential, positioning it as a compound of significant interest in the chemical biology and pharmaceutical industries. Future studies will likely focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications.